![molecular formula C13H12F3N3O B1390899 4-[2-(trifluoromethoxy)phenyl]-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine CAS No. 1010878-91-7](/img/structure/B1390899.png)
4-[2-(trifluoromethoxy)phenyl]-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
Overview
Description
Synthesis Analysis
The synthesis of this compound involves the introduction of a trifluoromethoxy group to a phenyl ring in a pyridine framework. The exact synthetic route may vary, but it typically includes reactions such as cyclocondensation or addition reactions. Trifluoromethylpyridines are essential intermediates in the synthesis of various biologically active molecules, including agrochemicals and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of 4-[2-(trifluoromethoxy)phenyl]-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine consists of a pyridine ring fused with an imidazole ring. The trifluoromethoxy group is attached to the phenyl moiety. The fluorine atoms in the trifluoromethoxy group contribute to the compound’s unique properties .
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including addition reactions and cross-coupling reactions. For instance, it can undergo Suzuki-Miyaura cross-coupling reactions to form more complex structures. The trifluoromethoxy group’s presence influences the reactivity and selectivity of these reactions .
Scientific Research Applications
Herbicide Development
Compounds with phenylpyridine moieties have been explored for their herbicidal properties. For example, certain derivatives have shown effectiveness in controlling the growth of various plant species .
Antiparasitic Agents
Analogues of Albendazole and Mebendazole, which may share structural similarities with the compound , have been synthesized for their antiparasitic activity .
Electrochromic Materials
Electrochromic behaviors have been characterized in polydithienylpyrroles containing trifluoromethoxy phenyl groups. These materials change color upon electrical stimulation and could be used in smart windows or displays .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various biological targets, such as theretinoid-related orphan receptor γt (RORγt) and P2X7 receptors . These receptors play crucial roles in immune response and neurological functions.
Mode of Action
It’s known that the compound can participate in various chemical reactions, including addition reactions and cross-coupling reactions. The presence of the trifluoromethoxy group influences the reactivity and selectivity of these reactions.
Biochemical Pathways
Pharmacokinetics
Similar compounds have been found to have high oral bioavailability .
Result of Action
Similar compounds have been found to suppress t helper 17 (th17) responses, including il-17 and ifn-γ production .
Action Environment
Similar compounds have been found to show potent inotropic activity and have been studied for their crystal structures, providing insights into the molecular conformation, intermolecular interactions, and hydrogen bonding in these compounds.
properties
IUPAC Name |
4-[2-(trifluoromethoxy)phenyl]-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F3N3O/c14-13(15,16)20-10-4-2-1-3-8(10)11-12-9(5-6-17-11)18-7-19-12/h1-4,7,11,17H,5-6H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKXJDKJXHXHBBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(C2=C1NC=N2)C3=CC=CC=C3OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F3N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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